3-Methyl-1,2-oxazole-4-sulfonyl chloride

• IUPAC Name: 3-methyl-1,2-oxazole-4-sulfonyl chloride
• InChI: InChI=1S/C4H4ClNO3S/c1-3-4(2-9-6-3)10(5,7)8/h2H,1H3
• InChI Key: BNAOWTZDVYTZKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC=C1S(=O)(=O)Cl
• Molecular Formula: C4H4ClNO3S
• Molecular Weight: 181.60 g/mol
• CAS RN: 858489-87-9

Description

3-Methyl-1,2-oxazole-4-sulfonyl chloride (MOSCl) is an organosulfur compound with a variety of applications in chemical synthesis and scientific research. As a reagent, MOSCl is used to introduce a sulfonyl group into organic molecules. In addition, MOSCl is a useful tool for studying the structure and reactivity of organic molecules, as well as for biophysical and biochemical studies. This article will provide an overview of the synthesis of MOSCl, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

Synthesis and Chemical Reactions

3-Methyl-1,2-oxazole-4-sulfonyl chloride has been explored extensively in the synthesis of various chemical compounds. A notable application is in the synthesis of extended oxazoles, where it acts as a scaffold for synthetic elaboration, enabling the production of a range of alkylated and cyclic products. This approach has been optimized to afford desulfonylated products with high efficiency, demonstrating its versatility in organic synthesis (Patil & Luzzio, 2016). Additionally, the compound is used in the synthesis of new derivatives of 1,3-oxazole- and 1,3-thiazole-4-sulfonyl chlorides and corresponding sulfonamides, showcasing its utility in creating diverse chemical structures (Kornienko et al., 2014).

Anticancer Applications

3-Methyl-1,2-oxazole-4-sulfonyl chloride is instrumental in the synthesis of compounds with potential anticancer properties. For instance, 5-sulfonyl derivatives of 1,3-oxazole-4-carboxylates synthesized using this compound have shown promising results in anticancer screening, particularly against various human cancer cell lines, illustrating its potential in medicinal chemistry (Pilyo et al., 2020).

Bioactive Compound Synthesis

The compound plays a crucial role in synthesizing bioactive compounds. The synthesis of 2-(phenylsulfonyl)-2H-1,2,3-triazole using 3-Methyl-1,2-oxazole-4-sulfonyl chloride demonstrates its application in producing bioactive molecules with potential medicinal applications (Salinas-Torres et al., 2022).

Heterocyclic Chemistry

In the field of heterocyclic chemistry, 3-Methyl-1,2-oxazole-4-sulfonyl chloride is used in reactions involving 2-aryl-4-cyano-1,3-oxazole-5-sulfonyl chlorides with amino-substituted compounds, leading to the formation of new heterocyclic systems with potential pharmaceutical applications (Kornienko et al., 2014).

Novel Synthetic Methods

The compound has been used to develop new synthetic methods, such as the facile synthesis of 2,4-disubstituted thiooxazoles and 2,4-disubstituted oxazole sulfonyl chlorides via acyl isothiocyanates and TMS-diazomethane, expanding the range of synthetic possibilities in organic chemistry (Trujillo et al., 2015).

Mechanism of Action

Target of Action

Oxazole derivatives have been extensively used as a starting material for different mechanistic approaches in drug discovery . They exhibit a high possibility of broad substrate scope and functionalization to offer several biological activities .

Mode of Action

It is known that oxazole derivatives interact with their targets in a variety of ways, depending on the specific derivative and target .

Biochemical Pathways

Oxazole derivatives are known to affect a wide range of biochemical pathways, contributing to their diverse biological activities .

Pharmacokinetics

It’s known that the pharmacokinetic properties of a compound significantly impact its bioavailability and therapeutic efficacy .

Result of Action

Oxazole derivatives have been reported to exhibit a range of biological activities, including anti-microbial, anti-fungal, anti-cancer, anti-oxidant, and anti-inflammatory effects .

Action Environment

Factors such as temperature, ph, and the presence of other molecules can potentially influence the action of a compound .